N-(3-acetamidophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• InChI: InChI=1S/C19H17FN4O3/c1-12(25)21-14-4-3-5-15(10-14)22-19(26)18-17(27-2)11-24(23-18)16-8-6-13(20)7-9-16/h3-11H,1-2H3,(H,21,25)(H,22,26)
• InChI Key: OZFSMVBBDSQAHG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=NN(C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN4O3
• Molecular Weight: 368.4 g/mol

Description

N-(3-acetamidophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, also known as AF-1, is a novel small molecule that has been developed for its potential use as a therapeutic agent. AF-1 has been found to have a range of biochemical and physiological effects, which make it a promising candidate for further research and development.

Scientific Research Applications

Synthesis and Anticancer Potential

Several studies have synthesized derivatives of pyrazole compounds and evaluated their cytotoxic activities against different cancer cell lines. For instance, Hassan et al. (2015) synthesized novel pyrazolo[1,5-a]pyrimidines and Schiff bases from 5-amino-3-(4-methoxyphenylamino)-N-aryl-1H-pyrazole-4-carboxamides and investigated their cytotoxicity against human cancer cell lines including colon HCT116, lung A549, breast MCF-7, and liver HepG2. The structure-activity relationship was discussed to understand the compounds' anticancer potential (Hassan et al., 2015).

Antipsychotic Potential

Research by Wise et al. (1987) described the synthesis and pharmacological evaluation of a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols. These compounds, including derivatives of the parent compound , showed an antipsychotic-like profile in animal behavioral tests without interacting with dopamine receptors, suggesting a novel approach to antipsychotic therapy (Wise et al., 1987).

Antimicrobial Activity

Pitucha et al. (2011) prepared N-substituted 3-amino-5-hydroxy-4-phenyl-1H-pyrazole-1-carboxamide derivatives and evaluated their potential as antimicrobial agents. Among these, certain compounds showed high activity against various strains of Staphylococcus aureus, including methicillin-resistant strains, highlighting their potential in addressing antibiotic resistance (Pitucha et al., 2011).

Radiotracer Applications

Katoch-Rouse and Horti (2003) explored the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide as a PET radiotracer for studying CB1 cannabinoid receptors. This work demonstrates the compound's utility in neuroimaging, contributing to the study of neurological conditions and receptor distribution (Katoch-Rouse & Horti, 2003).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) synthesized coordination complexes using pyrazole-acetamide derivatives and investigated their antioxidant activity. This study underlines the potential of these compounds in developing therapeutics with antioxidant properties, important for mitigating oxidative stress-related diseases (Chkirate et al., 2019).